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Compound of Interest

Compound Name: Tetrachlorothiophene

Cat. No.: B1294677 Get Quote

CAS Registry Number: 6012-97-1

This technical guide provides a comprehensive overview of 2,3,4,5-tetrachlorothiophene, a

fully chlorinated aromatic thiophene. The document is intended for researchers, scientists, and

drug development professionals, offering detailed information on its properties, synthesis, and

safety protocols.

Core Properties of 2,3,4,5-Tetrachlorothiophene
2,3,4,5-Tetrachlorothiophene, also known as perchlorothiophene, is a significant compound in

synthetic chemistry due to its reactive nature and potential as a building block for more

complex molecules. Its physical and chemical properties are well-documented.

Quantitative Data Summary
The key physical and chemical properties of 2,3,4,5-tetrachlorothiophene are summarized in

the table below for easy reference and comparison.
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Property Value

CAS Registry Number 6012-97-1[1]

Molecular Formula C₄Cl₄S[1]

Molecular Weight 221.92 g/mol [1]

Appearance Light yellow to yellow solid[1]

Melting Point 28-30 °C[1]

Boiling Point 75 °C at 2 mmHg[1]

Density 1.704 g/mL at 25 °C[1]

Refractive Index n20/D 1.591[1]

Flash Point >230 °F (>110 °C)[1]

Solubility
Soluble in chloroform, slightly soluble in

methanol[1]

Synthesis of 2,3,4,5-Tetrachlorothiophene
The primary and most direct method for synthesizing 2,3,4,5-tetrachlorothiophene is through

the exhaustive chlorination of thiophene. This process involves the substitution of all four

hydrogen atoms on the thiophene ring with chlorine atoms.

Synthetic Workflow
The overall workflow for the synthesis of 2,3,4,5-tetrachlorothiophene from thiophene is

depicted in the following diagram.
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Synthesis of 2,3,4,5-Tetrachlorothiophene

Thiophene

Reaction Mixture
(Thiophene + Cl₂)

Chlorine Gas (Cl₂)

Crude 2,3,4,5-Tetrachlorothiophene

Exhaustive Chlorination

Purified 2,3,4,5-Tetrachlorothiophene

Purification
(Vacuum Distillation or Recrystallization)

Click to download full resolution via product page

Caption: Synthetic workflow for 2,3,4,5-tetrachlorothiophene.

Detailed Experimental Protocol: Exhaustive Chlorination
of Thiophene
This protocol details the procedure for the synthesis of 2,3,4,5-tetrachlorothiophene via the

direct, exhaustive chlorination of thiophene.

Materials and Equipment:

Thiophene

Chlorine gas

Carbon tetrachloride (optional, as solvent)
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Three-necked round-bottom flask

Mechanical stirrer

Gas inlet tube

Reflux condenser

Gas trap (e.g., bubbler with sodium hydroxide solution)

Heating mantle or cooling bath as required

Apparatus for vacuum distillation or recrystallization

Procedure:

Reaction Setup: Assemble a three-necked round-bottom flask equipped with a mechanical

stirrer, a gas inlet tube extending below the surface of the reaction liquid, and a reflux

condenser. The outlet of the condenser should be connected to a gas trap to neutralize the

hydrogen chloride (HCl) gas byproduct.

Charging Reagents: Charge the flask with thiophene. The reaction can be conducted neat or

with a suitable solvent like carbon tetrachloride to help control the temperature.

Chlorination Reaction: While stirring vigorously, bubble chlorine gas through the thiophene at

a controlled rate. The reaction is exothermic and may require external cooling to maintain the

desired temperature.

Monitoring the Reaction: The progress of the reaction should be monitored by Gas

Chromatography (GC) to ensure the consumption of thiophene and intermediate chlorinated

thiophenes until the desired 2,3,4,5-tetrachlorothiophene is the major product.

Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solvent

was used, it can be removed under reduced pressure.

Purification: The crude 2,3,4,5-tetrachlorothiophene can be purified by vacuum distillation

or by recrystallization from a suitable solvent such as ethanol.
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Safety and Handling
2,3,4,5-Tetrachlorothiophene is a toxic compound and should be handled with appropriate

safety precautions.

Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled.[2]

Precautionary Statements:

Wear protective gloves and clothing.[2]

Avoid release to the environment.

Do not eat, drink, or smoke when using this product.

Use only in a well-ventilated area.

In case of exposure or if you feel unwell, immediately call a POISON CENTER or doctor.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Always handle this chemical in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294677#cas-registry-number-for-2-3-4-5-
tetrachlorothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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